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Compound of Interest

Compound Name: Optrin

Cat. No.: B1240277

Get Quote

Note to the user: Comprehensive searches for a compound named "Optrin" did not yield

information on a specific therapeutic agent used in animal models. The search results

frequently identified "Optineurin" (OPTN), a crucial signaling protein, and "Optune," a medical

device for cancer therapy. This document has been developed based on the available

information for Optineurin (OPTN), focusing on its role and the study of its function in animal

models, as this is the most relevant molecular entity related to the user's query.

Introduction to Optineurin (OPTN)
Optineurin (OPTN) is a multifaceted protein involved in a variety of essential cellular processes.

Initially identified for its role in the tumor necrosis factor (TNF) signaling pathway, its functions

have since been expanded to include regulation of NF-κB signaling, autophagy, and antiviral

responses.[1] Mutations in the OPTN gene are linked to neurodegenerative diseases such as

primary open-angle glaucoma (POAG) and amyotrophic lateral sclerosis (ALS), making it a

significant subject of research in animal models of these conditions.[1][2]

Mechanism of Action
Optineurin functions as a signaling adaptor and autophagy receptor. Its key mechanisms

include:
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NF-κB Signaling Regulation: OPTN can negatively regulate TNFα- and Toll-like receptor

(TLR)-mediated NF-κB activation by competing with NEMO for polyubiquitin chains or by

recruiting the deubiquitinating enzyme CYLD to signaling complexes.[1]

Autophagy: As an autophagy receptor, OPTN recognizes and binds to ubiquitin-coated

pathogens or damaged mitochondria (mitophagy), facilitating their encapsulation into

autophagosomes for degradation.[1]

Antiviral Signaling: OPTN is involved in the production of type I interferons (IFNs) in

response to viral infections. It acts by recruiting the kinase TBK1 to the Golgi apparatus,

leading to its activation and subsequent phosphorylation of transcription factors that drive

IFN production.[3]

Signaling Pathways Involving Optineurin
Optineurin is a key node in several signaling pathways. Below is a diagram illustrating its role in

NF-κB and antiviral signaling.
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Caption: Optineurin's role in NF-κB inhibition and antiviral response activation.

Application in Animal Models
Animal models are crucial for understanding the in vivo function of Optineurin and the

pathological consequences of its mutation. The primary application is in modeling

neurodegenerative diseases.
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Glaucoma Mouse Model
Mutations in OPTN, such as E50K, are associated with low-pressure primary open-angle

glaucoma.[2] Transgenic mouse models expressing this mutation have been developed to

study the disease's pathophysiology.[2]

Table 1: Summary of Quantitative Data from E50K OPTN Mouse Model

Parameter
Wild-Type Mice (18
months)

E50K OPTN Mice
(18 months)

Reference

Retinal Ganglion Cell

(RGC) Survival
Age-related decrease

Enhanced RGC loss

compared to WT
[2]

Axonal Degeneration
Age-related

degeneration

Enhanced axonal

degeneration

compared to WT

[2]

Visual Function

(Contrast Sensitivity)
Normal for age Significantly impaired [2]

Experimental Protocols
Protocol 1: Evaluation of Visual Function in E50K OPTN
Glaucoma Mouse Model
This protocol describes a non-invasive method to assess visual impairment in a transgenic

mouse model of glaucoma.

Objective: To measure contrast sensitivity in E50K OPTN transgenic mice compared to wild-

type littermates.

Materials:

E50K OPTN transgenic mice and wild-type controls (e.g., C57BL/6J background).

Optomotor response (OMR) system.

Animal handling and restraint devices as required by the OMR system.
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Methodology:

Animal Acclimatization: Allow mice to acclimatize to the testing room for at least 30 minutes

before the experiment.

OMR System Setup: Calibrate the OMR system according to the manufacturer's instructions.

The system typically consists of a virtual cylinder with rotating sine-wave gratings displayed

on surrounding monitors.

Placing the Animal: Place an unrestrained mouse on the platform in the center of the OMR

arena.

Observation: The rotating grating elicits a reflexive head-tracking movement (optomotor

reflex) in the direction of rotation.

Threshold Determination:

Begin with a high-contrast grating (e.g., 100%).

Gradually decrease the contrast of the grating at a constant spatial frequency.

The contrast sensitivity threshold is defined as the lowest contrast at which the mouse

consistently tracks the rotating pattern.

An automated system can be used for objective, bias-free results.[4]

Data Collection: Record the contrast sensitivity thresholds for each eye of each mouse.

Statistical Analysis: Compare the mean contrast sensitivity between the E50K OPTN and

wild-type groups using an appropriate statistical test (e.g., Student's t-test).

Caption: Experimental workflow for assessing visual function using an optomotor response

system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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